N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-2-(2-methoxyphenyl)acetamide

• Molecular Formula: C16H21N3O2S
• Molecular Weight: 319.4 g/mol
• IUPAC Name: N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-2-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C16H21N3O2S/c1-16(2,3)10-14-18-19-15(22-14)17-13(20)9-11-7-5-6-8-12(11)21-4/h5-8H,9-10H2,1-4H3,(H,17,19,20)
• InChI Key: MAKLVPWSHOXAAK-UHFFFAOYSA-N
• SMILES: CC(C)(C)CC1=NN=C(S1)NC(=O)CC2=CC=CC=C2OC

Description

N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-2-(2-methoxyphenyl)acetamide, commonly known as DMPT, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. DMPT is a white crystalline powder that is soluble in water and has a molecular weight of 277.4 g/mol.

Mechanism of Action

DMPT works by activating the hypothalamus-pituitary-gonadal axis, which regulates the production of gonadotropin-releasing hormone (GnRH) and luteinizing hormone (LH) in the body. This leads to an increase in the production of testosterone and other hormones, which promotes growth and development in animals. DMPT also enhances the absorption of nutrients in the digestive system, leading to improved feed conversion and growth performance.
Biochemical and Physiological Effects:
DMPT has been shown to have various biochemical and physiological effects. In animals, DMPT increases the production of testosterone and other hormones, leading to improved growth performance and feed conversion. DMPT also enhances the absorption of nutrients in the digestive system, leading to improved nutrient utilization. In humans, DMPT has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

DMPT has several advantages for use in lab experiments. It is a cost-effective and efficient compound that can be easily synthesized. DMPT also has a high purity, making it a reliable compound for research purposes. However, DMPT has some limitations for lab experiments. It has a short half-life, which can make it difficult to study its long-term effects. DMPT also has a narrow therapeutic window, which can make it difficult to determine the optimal dosage for research purposes.

Future Directions

There are several future directions for the study of DMPT. In the agricultural industry, DMPT could be further studied for its potential to reduce the environmental impact of animal waste. In the pharmaceutical industry, DMPT could be investigated for its potential as a drug delivery agent for various drugs. DMPT could also be further studied for its anti-inflammatory and antioxidant properties, which could lead to the development of new treatments for various diseases. Overall, DMPT is a promising compound with potential applications in various fields, and further research is needed to fully understand its potential.

Synthesis Methods

DMPT can be synthesized by reacting 2-methoxybenzoyl chloride with 5-(2,2-dimethylpropyl)-1,3,4-thiadiazole-2-amine in the presence of triethylamine. The reaction yields DMPT as a white crystalline powder with a purity of over 99%. The synthesis method is simple, efficient, and cost-effective, making DMPT a promising compound for various applications.

Scientific Research Applications

DMPT has been extensively studied for its potential applications in various fields. In the agricultural industry, DMPT has been shown to improve feed conversion and growth performance in livestock. DMPT has also been used as a feed additive to reduce the environmental impact of animal waste. In the pharmaceutical industry, DMPT has been investigated for its potential as a drug delivery agent due to its ability to enhance drug solubility and bioavailability. DMPT has also been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases.